Cas no 771574-00-6 ((4-fluoro-2-methylphenyl)methanamine)

• Product Name: (4-fluoro-2-methylphenyl)methanamine
• CAS No: 771574-00-6
• MF: C₈H₁₀FN
• MW: 139.170105457306
• MDL: MFCD03701060
• CID: 93026
• PubChem ID: 3460457
• Update Time: 2025-04-18

(4-fluoro-2-methylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-methylbenzylamine
• (4-fluoro-2-methylphenyl)methanamine
• 4-Fluoro-2-methylbenzyl amine
• SBB086092
• (4-fluoro-2-methylphenyl)methylamine
• Benzenemethanamine, 4-fluoro-2-methyl-
• AK326746
• 4-Fluoro-2-methylbenzylamine, AldrichCPR
• 771574-00-6
• AKOS011405177
• CS-0153195
• DS-11898
• SCHEMBL2475943
• EN300-864085
• SY067583
• SB75414
• DTXSID60392690
• FT-0727565
• MFCD03701060
• DS-018554
• 1-(4-FLUORO-2-METHYLPHENYL)METHANAMINE

• MDL： MFCD03701060
• Inchi： 1S/C8H10FN/c1-6-4-8(9)3-2-7(6)5-10/h2-4H,5,10H2,1H3
• InChI Key： KMDTUDLZKZTPCP-UHFFFAOYSA-N
• SMILES： FC1C=CC(CN)=C(C)C=1

Computed Properties

• Exact Mass: 139.08000
• Monoisotopic Mass: 139.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.2

Experimental Properties

• Density: 1.071
• Boiling Point: 210.4°C at 760 mmHg
• Flash Point: 90.5°C
• Refractive Index: 1.52
• PSA: 26.02000
• LogP: 2.29310
• Sensitiveness: Air Sensitive

(4-fluoro-2-methylphenyl)methanamine Security Information

• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines